Cas no 2649014-52-6 (1,2-Benzenediamine, N2-(4,5-dihydro-1H-imidazol-2-yl)-3,5-difluoro-)

• Product Name: 1,2-Benzenediamine, N2-(4,5-dihydro-1H-imidazol-2-yl)-3,5-difluoro-
• CAS No: 2649014-52-6
• MF: C₉H₁₀F₂N₄
• MW: 212.199307918549
• CID: 5223937
• Update Time: 2025-05-30

1,2-Benzenediamine, N2-(4,5-dihydro-1H-imidazol-2-yl)-3,5-difluoro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, N2-(4,5-dihydro-1H-imidazol-2-yl)-3,5-difluoro-

• Inchi： 1S/C9H10F2N4/c10-5-3-6(11)8(7(12)4-5)15-9-13-1-2-14-9/h3-4H,1-2,12H2,(H2,13,14,15)
• InChI Key： RMTLFQLGZSFWNP-UHFFFAOYSA-N
• SMILES： C1(N)=CC(F)=CC(F)=C1NC1NCCN=1

Additional information on 1,2-Benzenediamine, N2-(4,5-dihydro-1H-imidazol-2-yl)-3,5-difluoro-

Comprehensive Guide to 1,2-Benzenediamine, N2-(4,5-dihydro-1H-imidazol-2-yl)-3,5-difluoro- (CAS No. 2649014-52-6)

The chemical compound 1,2-Benzenediamine, N2-(4,5-dihydro-1H-imidazol-2-yl)-3,5-difluoro- (CAS No. 2649014-52-6) is a specialized organic molecule that has garnered significant interest in pharmaceutical and material science research. This compound, characterized by its unique imidazole and difluorobenzene moieties, exhibits properties that make it valuable for various applications, including drug development and advanced material synthesis. Researchers are particularly drawn to its potential in creating novel bioactive molecules due to its structural versatility.

One of the key features of 1,2-Benzenediamine, N2-(4,5-dihydro-1H-imidazol-2-yl)-3,5-difluoro- is its ability to act as a building block in the synthesis of more complex compounds. The presence of fluorine atoms enhances its reactivity and stability, making it a preferred choice for medicinal chemistry applications. Recent studies have explored its role in designing enzyme inhibitors and receptor modulators, which are critical in treating various diseases. This aligns with the growing demand for targeted therapies in the pharmaceutical industry.

In addition to its pharmaceutical potential, CAS No. 2649014-52-6 is also being investigated for its use in advanced materials. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. The compound's ability to form stable complexes with metals opens doors for its use in catalysis and sensor technologies. As the demand for sustainable and high-performance materials grows, this compound is poised to play a pivotal role in innovation.

The synthesis of 1,2-Benzenediamine, N2-(4,5-dihydro-1H-imidazol-2-yl)-3,5-difluoro- involves multi-step organic reactions, often requiring precise control of reaction conditions to achieve high yields. Researchers are continuously optimizing these processes to improve efficiency and reduce environmental impact. This focus on green chemistry is particularly relevant today, as industries strive to adopt more sustainable practices.

From a market perspective, the demand for CAS No. 2649014-52-6 is expected to rise, driven by its applications in drug discovery and material science. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research institutions and pharmaceutical developers. Its niche applications ensure that it remains a high-value product in the chemical industry.

For researchers and industry professionals, understanding the properties and applications of 1,2-Benzenediamine, N2-(4,5-dihydro-1H-imidazol-2-yl)-3,5-difluoro- is essential. Its versatility and potential for innovation make it a compound worth exploring further. As advancements in chemical synthesis and molecular design continue, this compound is likely to find even broader applications in science and technology.